Cas no 1038381-74-6 (Benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester)

• Product Name: Benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester
• CAS No: 1038381-74-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5205443
• Update Time: 2025-05-30

Benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester

• Inchi： 1S/C12H17NO3/c1-3-16-11-7-5-4-6-9(11)10(13)8-12(14)15-2/h4-7,10H,3,8,13H2,1-2H3
• InChI Key： CTYYUTQJPDWHDO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OCC)(N)CC(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester

Benzenepropanoic Acid, β-Amino-2-Ethoxy-, Methyl Ester: A Comprehensive Overview

Benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester, also known by its CAS number 1038381-74-6, is a versatile organic compound with significant applications in various fields. This compound is a derivative of benzenepropanoic acid, featuring a β-amino group and an ethoxy substituent at the 2-position, with a methyl ester functional group. Its unique structure makes it a valuable compound in both academic research and industrial applications.

The synthesis of benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity. Researchers have explored various methodologies, including nucleophilic substitution and condensation reactions, to optimize its synthesis. These methods not only enhance the yield but also reduce the environmental impact of the production process.

In terms of chemical properties, benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester exhibits unique reactivity due to its functional groups. The presence of the amino group and the ethoxy substituent introduces versatility in its chemical behavior. For instance, the amino group can participate in hydrogen bonding and nucleophilic attacks, while the ethoxy group enhances solubility in organic solvents. These properties make it an ideal candidate for use in drug design and material science.

The application of benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor for developing anti-inflammatory and anticancer agents. Its ability to form stable complexes with metal ions has also made it valuable in catalytic processes.

In addition to its pharmaceutical applications, benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester finds utility in agrochemicals and polymer chemistry. Researchers have investigated its role as a herbicide and fungicide, demonstrating promising results in field trials. Furthermore, its incorporation into polymer formulations has improved the mechanical properties of materials, making it a valuable additive in the manufacturing industry.

The latest research on benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester has focused on understanding its interaction with biological systems. Studies using advanced spectroscopic techniques have provided insights into its binding affinity with proteins and enzymes. These findings have paved the way for its use in drug delivery systems and diagnostic tools.

In conclusion, benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester, with CAS number 1038381-74-6, is a multifaceted compound with immense potential across various scientific domains. Its unique structure and reactivity continue to drive innovative research and development efforts. As technology advances, we can expect even more groundbreaking applications for this remarkable compound.